Cas no 53666-73-2 (3-Butyl-7-hydroxy-4-methylchromen-2-one)

• Product Name: 3-Butyl-7-hydroxy-4-methylchromen-2-one
• CAS No: 53666-73-2
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 2830843
• PubChem ID: 5575365
• Update Time: 2025-04-21

3-Butyl-7-hydroxy-4-methylchromen-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS005446908
• 3-butyl-7-hydroxy-4-methyl-2H-chromen-2-one
• 53666-73-2
• SCHEMBL11097084
• Oprea1_826622
• DTXSID60420629
• STK373834
• 3-Butyl-7-hydroxy-4-methylchromen-2-one

• Inchi： 1S/C14H16O3/c1-3-4-5-12-9(2)11-7-6-10(15)8-13(11)17-14(12)16/h6-8,15H,3-5H2,1-2H3
• InChI Key： NAYSXHKASBQZRG-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C)C2C=CC(=CC1=2)O)CCCC)=O

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins